Cas no 2229453-18-1 (2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one
• CAS No: 2229453-18-1
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• CID: 6308261
• PubChem ID: 91141686
• Update Time: 2025-06-25

2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one
• EN300-1976384
• 2229453-18-1

• Inchi： 1S/C8H6F2O2/c9-8(10)7(12)5-1-3-6(11)4-2-5/h1-4,8,11H
• InChI Key： OHFJIHKNSYCJBF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)O)=O)F

Computed Properties

• Exact Mass: 172.03358575g/mol
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(4-hydroxyphenyl)ethan-1-one (CAS No. 2229453-18-1)

2,2-Difluoro-1-(4-hydroxyphenyl)ethan-1-one (CAS No. 2229453-18-1) is a fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its hydroxyphenyl core and difluoro substitution, exhibits unique chemical properties that make it valuable for applications in drug discovery, organic synthesis, and advanced material development. Its molecular structure combines a ketone functional group with a hydroxyl moiety, enabling versatile reactivity in synthetic pathways.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in 2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one for its potential role in designing bioactive molecules and small-molecule inhibitors. The compound's fluorine atoms contribute to its lipophilicity, a critical factor in optimizing drug-receptor interactions. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where fluorine substitution is leveraged to improve pharmacokinetic properties.

The synthesis of 2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one typically involves electrophilic aromatic substitution or Friedel-Crafts acylation reactions, followed by selective fluorination. Its hydroxyl group allows for further derivatization, making it a versatile intermediate for constructing complex molecular architectures. This adaptability has led to its exploration in covalent organic frameworks (COFs) and polymeric materials, where its structural rigidity and functional groups enhance material performance.

From an environmental and sustainability perspective, the compound's fluorine content raises questions about its ecological impact. However, advancements in green chemistry have enabled more efficient synthesis routes, minimizing waste and energy consumption. This resonates with the broader industry shift toward sustainable chemical production, a topic frequently searched by professionals and academics alike.

In analytical chemistry, 2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its distinct spectral signatures facilitate accurate identification and purity assessment, which is crucial for quality control in research and industrial settings. The compound's stability under various conditions also makes it a candidate for long-term storage studies, another area of growing interest.

As the scientific community continues to explore fluorinated building blocks, 2,2-difluoro-1-(4-hydroxyphenyl)ethan-1-one stands out as a promising candidate for innovation. Its dual functionality—combining a reactive ketone and a phenolic hydroxyl group—opens doors to novel applications in catalysis, photochemistry, and materials science. With ongoing research, this compound may soon play a pivotal role in addressing challenges in drug delivery systems and functional materials.